4-Amino-5-(morpholin-4-yl)pentanoic acid dihydrochloride

• IUPAC Name: 4-amino-5-morpholin-4-ylpentanoic acid;dihydrochloride
• InChI: InChI=1S/C9H18N2O3.2ClH/c10-8(1-2-9(12)13)7-11-3-5-14-6-4-11;;/h8H,1-7,10H2,(H,12,13);2*1H
• InChI Key: KKUZJVWZLHJPDE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(CCC(=O)O)N.Cl.Cl
• Molecular Formula: C9H20Cl2N2O3
• Molecular Weight: 275.17 g/mol
• CAS No.: 1423024-08-1

Description

4-Amino-5-(morpholin-4-yl)pentanoic acid dihydrochloride is a chemical compound with the molecular formula C9H20Cl2N2O3. It has a molecular weight of 275.17.

Molecular Structure Analysis

The molecular structure of this compound consists of a morpholine ring attached to a pentanoic acid moiety via a carbon-carbon bond. The morpholine ring provides the molecule with basic properties, while the carboxylic acid group contributes acidic properties.

Scientific Research Applications

Synthesis of Novel Molecules

4-Amino-5-(morpholin-4-yl)pentanoic acid dihydrochloride serves as a precursor in the synthesis of a wide range of chemically diverse compounds. For instance, it has been used in the preparation of 1,2,4-Triazole derivatives exhibiting antimicrobial activities, highlighting its utility in developing new antimicrobial agents (Bektaş et al., 2007). Furthermore, its modification led to the synthesis of compounds with potential as VLA-4 antagonists , which showed efficacy in murine models of airway inflammation, demonstrating its role in anti-inflammatory research (Chiba et al., 2005).

Role in Drug Development

The compound's derivatives have been explored for their therapeutic potential. For example, modifications incorporating morpholine and other functional groups have resulted in molecules evaluated as HIV-1 non-nucleoside reverse transcriptase inhibitors , contributing to antiviral drug development efforts (Kauffman et al., 2000). This exemplifies its importance in the synthesis of antiretroviral drugs.

Chemical Synthesis and Characterization

In chemical synthesis, This compound has facilitated the creation of morpholine derivatives with inhibited tumor necrosis factor alpha and nitric oxide (Lei et al., 2017). This underscores its utility in synthesizing intermediates for anti-inflammatory and anticancer research.

Mechanism of Action

The mechanism of action of 4-Amino-5-(morpholin-4-yl)pentanoic acid dihydrochloride is not specified in the available resources. Its effects would depend on its specific applications, which are not detailed in the sources I found.

Safety and Hazards

Specific safety and hazard information for 4-Amino-5-(morpholin-4-yl)pentanoic acid dihydrochloride is not available in the resources I found. As with all chemicals, it should be handled with appropriate safety precautions.